Cas no 383127-61-5 (2-(3-methylbenzyl)pyrrolidine)
2-(3-methylbenzyl)pyrrolidine structure
Product Name:2-(3-methylbenzyl)pyrrolidine
CAS No:383127-61-5
MF:C12H17N
MW:175.270083189011
CID:1488716
PubChem ID:3614068
Update Time:2025-07-28
2-(3-methylbenzyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylbenzyl)pyrrolidine
- VS-07107
- DTXSID901287444
- STK893310
- EN300-1275796
- BBL020620
- 2-(m-Tolylmethyl)pyrrolidine
- AKOS001476216
- SCHEMBL2712572
- UAEQLPGVHXUHDC-UHFFFAOYSA-N
- 2-[(3-methylphenyl)methyl]pyrrolidine
- 2-(3-Methylbenzyl)pyrrolidine, AldrichCPR
- 383127-61-5
-
- Inchi: 1S/C12H17N/c1-10-4-2-5-11(8-10)9-12-6-3-7-13-12/h2,4-5,8,12-13H,3,6-7,9H2,1H3
- InChI Key: UAEQLPGVHXUHDC-UHFFFAOYSA-N
- SMILES: N1CCCC1CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 267.4±9.0 °C at 760 mmHg
- Flash Point: 116.1±14.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(3-methylbenzyl)pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-methylbenzyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M687615-250mg |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M687615-500mg |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M687615-2.5g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 2.5g |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR906476-1g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 95% | 1g |
£150.00 | 2023-09-02 | |
| Apollo Scientific | OR906476-5g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 95% | 5g |
£445.00 | 2023-09-02 | |
| Enamine | EN300-1275796-0.05g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.05g |
$101.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.1g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.1g |
$152.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.25g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.25g |
$216.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.5g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.5g |
$407.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-1.0g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 1g |
$528.0 | 2023-05-26 |
2-(3-methylbenzyl)pyrrolidine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
383127-61-5 (2-(3-methylbenzyl)pyrrolidine) Related Products
- 32838-55-4(2-Benzylpiperidine)
- 15686-27-8(Benzeneethanamine, N,a-dimethyl-4-pentyl-)
- 106366-30-7(2-(2-phenylethyl)pyrrolidine)
- 35840-91-6(2-Benzylpyrrolidine)
- 112565-42-1(2-Pyrrolidin-2-yl-1H-indole)
- 493-92-5(prolintane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent